Cas no 394203-83-9 (Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]-)
394203-83-9 structure
Product Name:Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]-
CAS No:394203-83-9
MF:C17H20N4O2
MW:312.366303443909
CID:1506996
Update Time:2024-08-23
Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]-
-
- Inchi: 1S/C17H20N4O2/c18-16-7-6-14(12-17(16)21(22)23)13-19-8-10-20(11-9-19)15-4-2-1-3-5-15/h1-7,12H,8-11,13,18H2
- InChI Key: XGCCPMRVOGSROH-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(CN2CCN(C3=CC=CC=C3)CC2)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 312.1588
Experimental Properties
- Density: 1.274±0.06 g/cm3(Predicted)
- Boiling Point: 503.5±50.0 °C(Predicted)
- PSA: 75.64
- pka: 6.36±0.10(Predicted)
Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
394203-83-9 (Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk